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Introduction: 2-Piperidinepropanol, a heterocyclic amino alcohol, represents a pivotal
structural motif in the landscape of medicinal chemistry and organic synthesis. Characterized
by a piperidine ring substituted at the 2-position with a 3-hydroxypropyl chain, this molecule
serves as a versatile building block for the synthesis of more complex chemical entities. Its
unigue combination of a secondary amine and a primary alcohol within a defined
stereochemical framework makes it an attractive starting material for the development of novel
compounds with potential therapeutic applications. This guide provides an in-depth analysis of
its chemical and physical properties, validated synthesis and purification protocols,
comprehensive analytical characterization, and a review of its current and potential applications
for researchers, scientists, and professionals in drug development.

Section 1: Molecular Identity and Physicochemical
Profile

A thorough understanding of the fundamental properties of 2-Piperidinepropanol is the
cornerstone of its effective application in research and development.
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Chemical Structure

The structure consists of a saturated six-membered piperidine ring with a propanol substituent
at the second carbon atom. The presence of a chiral center at the C2 position of the piperidine
ring means the compound can exist as a racemic mixture or as individual enantiomers.

Caption: Chemical structure of 2-Piperidinepropanol.

Chemical Identifiers

Precise identification is critical for regulatory compliance and accurate scientific
communication.

Identifier Value Source
IUPAC Name 3-(Piperidin-2-yl)propan-1-ol [1]
CAS Number 24448-89-3 [1]
Molecular Formula CsH17NO [1]
Molecular Weight 143.23 g/mol [1]
SMILES C1CCNC(C1)cceo [1]
InChiKey URCTXVMRFKFRMP- o

UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties dictate the compound's behavior in various solvents and
reaction conditions, influencing its handling, purification, and formulation.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidinepropanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidinepropanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidinepropanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidinepropanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidinepropanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidinepropanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Boiling Point 223 °F /106 °C [2]
Density 0.862 g/cm?3 at 20 °C [2]
logP (Octanol/Water) 0.7 [1]
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 2 [3]
pKa (Predicted) 15.12 +0.10 [4]

Section 2: Synthesis and Purification

The synthesis of 2-Piperidinepropanol is most commonly achieved through the catalytic
hydrogenation of its aromatic precursor, 2-Pyridinepropanol. This method is favored for its high
efficiency and relatively clean conversion.

Synthetic Strategy: Catalytic Hydrogenation

Causality: The choice of catalytic hydrogenation is based on its efficacy in reducing the pyridine
ring to a piperidine ring under manageable conditions. The aromatic pyridine ring is resistant to
many forms of chemical reduction, but heterogeneous catalysts like platinum or palladium
provide a surface for the activation of both hydrogen gas and the pyridine ring, facilitating the
saturation of the ring. Platinum(IV) oxide (PtOz) is often selected as it is a stable precursor that
is reduced in situ to the active platinum catalyst. The use of an acidic medium, such as
hydrochloric acid, protonates the pyridine nitrogen, which can enhance the rate of
hydrogenation.

Detailed Experimental Protocol: Synthesis of 2-
Piperidinepropanol

This protocol is adapted from established procedures for the hydrogenation of pyridine
derivatives.[5]

Materials:
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e 2-Pyridinepropanol

e Methanol (MeOH)

e 32% Hydrochloric acid (HCI)

e Platinum(lV) oxide (PtO2)

e Hydrogen gas (H2)

¢ 15% Sodium hydroxide (NaOH) solution
e Dichloromethane (CH2Cl2)

e Anhydrous sodium sulfate (Na2S0a4)
Procedure:

e Reaction Setup: In a suitable hydrogenation vessel, dissolve 2-Pyridinepropanol in a mixture
of methanol and 32% hydrochloric acid.

o Catalyst Addition: Under an inert atmosphere (e.g., argon), carefully add Platinum(IV) oxide
to the solution.

o Hydrogenation: Seal the vessel and connect it to a hydrogen source. Purge the system with
hydrogen gas. Pressurize the vessel to the desired pressure (e.g., 8 kPa) and stir the
mixture vigorously at room temperature.

e Reaction Monitoring: Monitor the reaction progress by observing hydrogen uptake. The
reaction is typically complete within 24-48 hours.

o Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the
system with an inert gas. Remove the platinum catalyst by filtration through a pad of celite.

e Solvent Removal: Concentrate the filtrate under reduced pressure to remove the methanol.

e Neutralization and Extraction: Dissolve the resulting oily residue in a 15% aqueous NaOH
solution to neutralize the hydrochloric acid and deprotonate the piperidine nitrogen. Extract
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the aqueous layer multiple times with dichloromethane.

e Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium
sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield
crude 2-Piperidinepropanol as an oil.

Workflow Visualization
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Caption: Synthesis workflow for 2-Piperidinepropanol.
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Purification Protocol: Vacuum Distillation

Rationale: The crude product often contains residual solvent and minor byproducts. Vacuum
distillation is the preferred method for purification because 2-Piperidinepropanol has a
relatively high boiling point, and distillation at atmospheric pressure could lead to
decomposition. By reducing the pressure, the boiling point is lowered, allowing for distillation at
a temperature that preserves the integrity of the molecule.

Procedure:

Set up a distillation apparatus for vacuum distillation.

Place the crude 2-Piperidinepropanol in the distillation flask.

Slowly reduce the pressure to the desired level.

Gently heat the distillation flask.

Collect the fraction that distills at the expected boiling point for the given pressure. The
purified 2-Piperidinepropanol should be a colorless to pale yellow liquid.

Section 3: Analytical Characterization and Quality
Control

Confirmation of the structure and purity of the synthesized 2-Piperidinepropanol is essential.
A combination of spectroscopic techniques provides a comprehensive characterization.

Self-Validation: The combination of NMR, IR, and Mass Spectrometry provides a self-validating
system. NMR confirms the carbon-hydrogen framework, IR identifies key functional groups,
and Mass Spectrometry confirms the molecular weight. A consistent result across all three
techniques provides high confidence in the identity and purity of the compound.

e IH NMR (Proton NMR): The spectrum is expected to show complex multiplets for the
piperidine ring protons, along with distinct signals for the propanol side chain. The protons on
the carbon bearing the hydroxyl group will appear as a triplet, and the hydroxyl proton will be
a broad singlet.
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e 13C NMR (Carbon NMR): The spectrum should show eight distinct signals corresponding to
the eight carbon atoms in the molecule, confirming the overall carbon skeleton.

» IR Spectroscopy: Key vibrational bands are expected for the O-H stretch (broad, ~3300
cm™1), the N-H stretch (~3200 cm~1), and C-H stretches (~2800-3000 cm™1).

e Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak [M+H]* at
m/z 144, corresponding to the molecular weight of 143.23 g/mol .[5]

Section 4: Applications and Pharmacological
Context

The piperidine moiety is a common scaffold in many pharmaceuticals due to its ability to
interact with various biological targets.[6][7]

Role as a Synthetic Intermediate

2-Piperidinepropanol is a valuable intermediate in the synthesis of more complex molecules.
The primary alcohol can be oxidized to an aldehyde or carboxylic acid, or converted to other
functional groups. The secondary amine of the piperidine ring can be N-alkylated or N-acylated
to introduce further diversity. These modifications allow for the construction of a wide range of
derivatives for screening in drug discovery programs. Piperidine derivatives have shown a
broad range of pharmacological activities, including anti-diabetic, anti-cancer, anti-microbial,
and anti-inflammatory properties.[6][8][9]

Reported Biological Activities

While 2-Piperidinepropanol itself is not a major therapeutic agent, its structural motif is found
in compounds with various biological activities. For instance, derivatives of piperidine alcohols
have been investigated for their potential as antihistamines and anticancer agents.[9] The
piperidine ring is a key component of numerous approved drugs, highlighting the importance of
intermediates like 2-Piperidinepropanol in pharmaceutical research and development.[6][10]

Section 5: Safety and Handling

Hazard Identification: Based on data for similar piperidine compounds, 2-Piperidinepropanol
should be handled with care. Piperidines can be corrosive and may cause severe skin burns

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3919129.htm
https://www.ijnrd.org/papers/IJNRD2402051.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.ijnrd.org/papers/IJNRD2402051.pdf
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1364751.html
https://www.researchgate.net/publication/301765574_Antimicrobial_and_larvicidal_activities_of_2-hydroxypyrrolidinepiperidine_derivatives
https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.researchgate.net/publication/301765574_Antimicrobial_and_larvicidal_activities_of_2-hydroxypyrrolidinepiperidine_derivatives
https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.ijnrd.org/papers/IJNRD2402051.pdf
https://www.mdpi.com/1422-0067/24/3/2937
https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

and eye damage. They can also be toxic if swallowed, inhaled, or absorbed through the skin.
[11][12][13][14]

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.[14]

Keep away from heat, sparks, and open flames.[2]
Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Conclusion

2-Piperidinepropanol is a foundational molecule in synthetic and medicinal chemistry. Its
straightforward synthesis, coupled with the versatility of its functional groups, makes it an
important building block for the creation of novel chemical entities. This guide has provided a
comprehensive overview of its properties, synthesis, analysis, and applications, intended to
support the work of researchers and professionals in the field.

References

o National Center for Biotechnology Information (2023). PubChem Compound Summary for
CID 32383, 2-Piperidinepropanol. Retrieved from [Link].

o Google Patents (2020). CN111606842A - Preparation method of 2-(4-piperidyl)-2-propanol
and hydrochloride thereof.

o Sigma-Aldrich (2023). Safety Data Sheet for a related piperidine compound. (Please note: A
direct SDS for 2-Piperidinepropanol was not available, this is based on a similar
compound).

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0133304&productDescription=3-HYDROXYPIPERIDINE+98%2B%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/446msds_Piperidine.pdf
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/104094?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/sial/104094?userType=undefined
https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidinepropanol
https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

National Center for Biotechnology Information (2023). PubChem Compound Summary for
CID 66032, Piperidine-1-propanol. Retrieved from [Link].

Chemsrc (2023). 1-Piperidinepropanol | CAS#:104-58-5. Retrieved from [Link].

International Journal of Novel Research and Development (2023). Piperidine Unveiled: A
Comprehensive Exploration of Structure, Applications, and Pharmacological Significance.
Retrieved from [Link].

Safety Data Sheet for Piperidine.

ScienceDirect (2024). Emerging pharmaceutical uses of piperidine, pyrrolidine, and
derivatives. Retrieved from [Link].

ResearchGate (2014). (PDF) Synthesis, characterization and antimicrobial activity of
piperidine derivatives. Retrieved from [Link].

National Institute of Standards and Technology (NIST). WebBook for piperidine-1-propanol.
Retrieved from [Link].

Organic Chemistry Portal (2024). Piperidine synthesis. Retrieved from [Link].

National Center for Biotechnology Information (2022). Piperidine Derivatives: Recent
Advances in Synthesis and Pharmacological Applications. Retrieved from [Link].

Google Patents (2001). US6258955B1 - Process for preparing 2-piperidineethanol
compounds.

SpringerLink (2023). Antimicrobial and larvicidal activities of 2-hydroxypyrrolidine/piperidine
derivatives. Retrieved from [Link].

MDPI (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological
Applications. Retrieved from [Link].

Organic Syntheses (1984). Piperidine, 1-(3-hydroxy-2-methyl-1-oxo-3-phenylpropyl)-.
Retrieved from [Link].

Jubilant Life Sciences Limited (2017). Piperidine Safety Data Sheet. Retrieved from [Link].

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine-1-propanol
https://www.chemsrc.com/en/cas/104-58-5_1188849.html
https://www.ijnrd.org/papers/IJNRD2304211.pdf
https://www.sciencedirect.com/science/article/pii/B9780443152762000100
https://www.researchgate.net/publication/285908221_Synthesis_characterization_and_antimicrobial_activity_of_piperidine_derivatives
https://webbook.nist.gov/cgi/cbook.cgi?ID=C104585
https://www.organic-chemistry.org/synthesis/heterocycles/piperidines.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9098482/
https://link.springer.com/article/10.1007/s11696-023-02996-y
https://www.mdpi.com/1420-3049/27/9/2999
http://www.orgsyn.org/demo.aspx?prep=v62p0198
https://www.jubilantlifesciences.com/images/pdfs/sds/Piperidine-sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratpry

Check Availability & Pricing

e Chemos GmbH&Co.KG (2021). Safety Data Sheet: Piperidine. Retrieved from [Link].

o Pharmaffiliates (2023). CAS No : 104-58-5 | Product Name : 1-Piperidinepropanol. Retrieved
from [Link].

e SpectraBase (2023). Piperidine. Retrieved from [Link].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Piperidinepropanol | CBH17NO | CID 32383 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. sigmaaldrich.com [sigmaaldrich.com]

¢ 3. Piperidine-1-propanol | CBH17NO | CID 66032 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. 1-Piperidinepropanol | 104-58-5 [chemicalbook.com]

e 5. piperidine-4-propanol | 7037-49-2 [chemicalbook.com]

e 6. ijnrd.org [ijnrd.org]

e 7. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications -

PMC [pmc.ncbi.nlm.nih.gov]
¢ 8. Emerging pharmaceutical uses of piperidine, pyrrolidine, and derivatives. [wisdomlib.org]
e 9. researchgate.net [researchgate.net]
e 10. mdpi.com [mdpi.com]
e 11. peptide.com [peptide.com]
e 12. fishersci.com [fishersci.com]
¢ 13. jubilantingrevia.com [jubilantingrevia.com]
e 14. chemos.de [chemos.de]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Piperidinepropanol:
Structure, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.chemos.de/import/sdb/A0000554_sdb_en.pdf
https://www.pharmaffiliates.com/en/miscellaneous/1-piperidinepropanol
https://spectrabase.com/spectrum/5xLSC1w1YEC
https://www.benchchem.com/product/b1294750?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidinepropanol
https://www.sigmaaldrich.com/JP/en/sds/sial/104094?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/1-Piperidinepropanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3919129.htm
https://www.ijnrd.org/papers/IJNRD2402051.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1364751.html
https://www.researchgate.net/publication/301765574_Antimicrobial_and_larvicidal_activities_of_2-hydroxypyrrolidinepiperidine_derivatives
https://www.mdpi.com/1422-0067/24/3/2937
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0133304&productDescription=3-HYDROXYPIPERIDINE+98%2B%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/446msds_Piperidine.pdf
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.benchchem.com/product/b1294750/docs#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.benchchem.com/product/b1294750/docs#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1294750/docs#an-in-depth-technical-guide-to-2-
piperidinepropanol-structure-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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